molecular formula C12H9N3O3S2 B2478212 N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide CAS No. 1808437-07-1

N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide

Cat. No. B2478212
CAS RN: 1808437-07-1
M. Wt: 307.34
InChI Key: OWSUQNDVLYSCFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide” is a chemical compound that belongs to a class of compounds known as heterocyclic sulfonyl-carboximidamides . These compounds are synthesized via condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide .


Synthesis Analysis

The synthesis of these compounds involves the condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide . The new structures were confirmed by IR and NMR spectra as well as elemental analyses .


Molecular Structure Analysis

The molecular structure of these compounds was confirmed by IR and NMR spectra as well as elemental analyses . X-ray crystallography of two derivatives was performed, confirming the presence of a primary amine group in the amidine moiety .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the condensation of heterocyclic methyl carbimidates with 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide . This reaction results in the formation of novel heterocyclic sulfonyl-carboximidamides .

Future Directions

The future directions for the research and development of these compounds could involve further exploration of their pharmacological activities. Given their synthesis from heterocyclic methyl carbimidates, there may be potential for the development of new synthetic molecules . Additionally, the protodeboronation of alkyl boronic esters, a valuable but underdeveloped transformation, could be explored in the context of these compounds .

properties

IUPAC Name

N-(2-cyanopyridin-3-yl)sulfonyl-4-methylthiophene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H9N3O3S2/c1-8-6-19-7-9(8)12(16)15-20(17,18)11-3-2-4-14-10(11)5-13/h2-4,6-7H,1H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWSUQNDVLYSCFG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC=C1C(=O)NS(=O)(=O)C2=C(N=CC=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H9N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(2-cyanopyridin-3-yl)sulfonyl]-4-methylthiophene-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.